Cas no 62977-82-6 (Benzeneacetic acid, a-oxo-, phenylmethyl ester)

Benzeneacetic acid, a-oxo-, phenylmethyl ester structure
62977-82-6 structure
Product Name:Benzeneacetic acid, a-oxo-, phenylmethyl ester
CAS No:62977-82-6
MF:C15H12O3
MW:240.253984451294
CID:427899
Update Time:2026-04-29

Benzeneacetic acid, a-oxo-, phenylmethyl ester Chemical and Physical Properties

Names and Identifiers

    • Benzeneacetic acid, a-oxo-, phenylmethyl ester

Benzeneacetic acid, a-oxo-, phenylmethyl ester Production Method

Production Method 1

890-98-2 890-98-2
62977-82-6 62977-82-6
97415-09-3 97415-09-3
Reaction Conditions
1.1 Reagents: Oxygen Catalysts: (OC-6-53)-[N-[[3-(1,1-Dimethylethyl)-2-(hydroxy-κO)-5-(1H-1,2,3-triazol-5-ylmeth… (polystyrene-supported) Solvents: Chloroform ;  34 h, rt
Reference
Asymmetric Aerobic Oxidation of α-Hydroxy Acid Derivatives Catalyzed by Reusable, Polystyrene-Supported Chiral N-Salicylidene Oxidovanadium tert-Leucinates
Salunke, Santosh B.; Babu, N. Seshu; Chen, Chien-Tien, Advanced Synthesis & Catalysis, 2011, 353(8), 1234-1240

Production Method 2

890-98-2 890-98-2
62977-82-6 62977-82-6
97415-09-3 97415-09-3
Reaction Conditions
1.1 Reagents: Oxygen Catalysts: (OC-6-53)-[N-[[3-(1,1-Dimethylethyl)-2-(hydroxy-κO)-5-nitrophenyl]methylene]-3-m… Solvents: Toluene ;  15 s, 15 torr, rt
1.2 Reagents: Oxygen Solvents: Toluene ;  14.5 h, rt
Reference
Asymmetric Aerobic Oxidation of α-Hydroxy Acid Derivatives by C4-Symmetric, Vanadate-Centered, Tetrakisvanadyl(V) Clusters Derived from N-Salicylidene-α-aminocarboxylates
Chen, Chien-Tien; Bettigeri, Sampada; Weng, Shiue-Shien; Pawar, Vijay D.; Lin, Ya-Hui; et al, Journal of Organic Chemistry, 2007, 72(22), 8175-8185

Production Method 3

890-98-2 890-98-2
62977-82-6 62977-82-6
97415-09-3 97415-09-3
Reaction Conditions
1.1 Reagents: Oxygen Catalysts: (OC-6-53)-[N-[[3-(1,1-Dimethylethyl)-2-(hydroxy-κO)-5-nitrophenyl]methylene]-3-m… Solvents: Toluene ;  14.5 h, rt
1.2 Reagents: Water
Reference
Chiral N-salicylidene vanadyl carboxylate-catalyzed enantioselective aerobic oxidation of α-hydroxy esters and amides
Weng, Shiue-Shien; Shen, Mei-Wen; Kao, Jun-Qi; Munot, Yogesh S.; Chen, Chien-Tien, Proceedings of the National Academy of Sciences of the United States of America, 2006, 103(10), 3522-3527

Production Method 4

890-98-2 890-98-2
62977-82-6 62977-82-6
97415-09-3 97415-09-3
Reaction Conditions
1.1 Reagents: Oxygen Catalysts: [1,1′-Biphenyl]-4-ol, 3-(1,1-dimethylethyl)-4′-ethenyl-5-[[[(1S)-1-(hydroxymethy… (vanadyl complexes) Solvents: Acetone ;  18 h, 1 atm, rt
Reference
Polymer and silica supported tridentate Schiff base vanadium catalysts for the asymmetric oxidation of ethyl mandelate - activity, stability and recyclability
Shiels, Rebecca A.; Venkatasubbaiah, Krishnan; Jones, Christopher W., Advanced Synthesis & Catalysis, 2008, 350(17), 2823-2834

Benzeneacetic acid, a-oxo-, phenylmethyl ester Raw materials

Benzeneacetic acid, a-oxo-, phenylmethyl ester Preparation Products

Benzeneacetic acid, a-oxo-, phenylmethyl ester Related Literature

62977-82-6 (Benzeneacetic acid, a-oxo-, phenylmethyl ester) Related Products

Recommended suppliers
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk